Cas no 348165-46-8 (Benzamide, 4-fluoro-N-methoxy-3-nitro-)

• Product Name: Benzamide, 4-fluoro-N-methoxy-3-nitro-
• CAS No: 348165-46-8
• MF: C₈H₇FN₂O₄
• MW: 214.150585412979
• CID: 1470829
• PubChem ID: 22313090
• Update Time: 2025-04-20

Benzamide, 4-fluoro-N-methoxy-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-fluoro-N-methoxy-3-nitro-
• 4-fluoro-N-methoxy-3-nitrobenzamide
• AKOS009092024
• 348165-46-8
• SCHEMBL5596575
• DB-263072
• AB63528
• DTXSID20624641

• Inchi： 1S/C8H7FN2O4/c1-15-10-8(12)5-2-3-6(9)7(4-5)11(13)14/h2-4H,1H3,(H,10,12)
• InChI Key： SNLCZVKLSOXOHD-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(NOC)=O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.03901
• Monoisotopic Mass: 214.03898487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 81.47